Cas no 18813-71-3 ( )
structure
Product Name:
CAS No:18813-71-3
MF:C12H9BrN2
MW:261.117261648178
CID:907489
PubChem ID:5380465
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-1-methyl-9H-pyrido[3,4-b]indole
- 6-Bromoharman
- 6-bromoharmane
- CTK0A4075
- HMS2270H23
- NSC97850
- SureCN2720910
- CHEMBL1698399
- 6-Bromo-1-methyl-9H-I(2)-carboline
- DTXSID00418909
- 6-bromo-1-methyl-9h-b-carboline
- SMR001215941
- 18813-71-3
- NSC-97850
- 6-Bromo-1-methyl-9H-pyrido(3,4-b)indole
- MGPZBLVKGVLQIV-UHFFFAOYSA-N
- MLS000574962
- NSC 97850
- SCHEMBL2720910
- DB-369032
-
-
- Inchi： 1S/C12H9BrN2/c1-7-12-9(4-5-14-7)10-6-8(13)2-3-11(10)15-12/h2-6,15H,1H3
- InChI Key： MGPZBLVKGVLQIV-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C1C=CN=C(C)C=1N2
Computed Properties
- Exact Mass: 259.99497
- Monoisotopic Mass: 259.99491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
- LogP: 3.78700
Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
18813-71-3 ( ) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk